Cas no 2034245-30-0 (1-(3-chloro-2-methylbenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane)

• Product Name: 1-(3-chloro-2-methylbenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane
• CAS No: 2034245-30-0
• MF: C₁₆H₂₁ClN₄O₄S₂
• MW: 432.9453
• CID: 5348127
• Update Time: 2025-06-23

1-(3-chloro-2-methylbenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-methylphenyl)sulfonyl-4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepane
• 1-((3-chloro-2-methylphenyl)sulfonyl)-4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepane
• 1-(3-chloro-2-methylbenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane

• Inchi： 1S/C16H21ClN4O4S2/c1-13-15(17)5-3-6-16(13)27(24,25)21-8-4-7-20(9-10-21)26(22,23)14-11-18-19(2)12-14/h3,5-6,11-12H,4,7-10H2,1-2H3
• InChI Key： HZBXEHNDBJJRHL-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1C([H])([H])[H])S(N1C([H])([H])C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])S(C1C([H])=NN(C([H])([H])[H])C=1[H])(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 722
• XLogP3: 1.3
• Topological Polar Surface Area: 109

Additional information on 1-(3-chloro-2-methylbenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane

Introduction to Compound with CAS No. 2034245-30-0 and Its Applications in Chemical Biology

The compound with the CAS number 2034245-30-0 is a highly specialized molecule that has garnered significant attention in the field of chemical biology. This compound, formally known as 1-(3-chloro-2-methylbenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane, represents a fascinating intersection of organic chemistry and pharmacology, offering promising avenues for therapeutic development.

At the core of this compound's structure lies a complex arrangement of functional groups that contribute to its unique chemical properties. The presence of a benzenesulfonyl group at the 3-position and a methyl substituent at the 2-position of the aromatic ring enhances its interactions with biological targets. Additionally, the incorporation of a 1-methyl-1H-pyrazol-4-ylsulfonyl moiety further modulates its pharmacokinetic behavior, making it an intriguing candidate for drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with remarkable accuracy. Studies have shown that the 1-(3-chloro-2-methylbenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane interacts with various biological receptors, suggesting potential applications in treating a range of diseases. For instance, its ability to modulate enzyme activity has been explored in the context of inflammatory disorders and cancer.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The benzenesulfonyl group is typically introduced via sulfonation reactions, while the pyrazole moiety is incorporated through nucleophilic substitution or condensation reactions. The final step involves the formation of the diazepane ring, which is achieved through cyclization reactions under controlled temperatures and pressures.

In terms of biological activity, preliminary studies have demonstrated that 2034245-30-0 exhibits potent inhibitory effects on certain enzymes implicated in disease pathogenesis. For example, it has shown promise in inhibiting cyclooxygenase (COX) enzymes, which are key targets in the development of anti-inflammatory drugs. Furthermore, its interaction with other enzymes such as kinases and proteases has been investigated, revealing potential therapeutic benefits in oncology.

The use of this compound in drug development is not without challenges. Its complex structure necessitates rigorous characterization to ensure safety and efficacy. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to elucidate its molecular structure and confirm its identity. Additionally, pharmacokinetic studies are conducted to assess its absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying specific functional groups or introducing new ones, researchers can fine-tune its biological activity to target specific diseases more effectively. This flexibility makes it a valuable scaffold for medicinal chemists looking to develop novel therapeutics.

The role of computational modeling in understanding the behavior of such compounds cannot be overstated. Advanced software tools allow researchers to simulate interactions between 2034245-30-0 and biological targets at an atomic level. These simulations provide insights into how the compound binds to receptors and how these interactions lead to therapeutic effects. This approach has significantly accelerated the drug discovery process by reducing the need for extensive experimental trials.

In conclusion, the compound with CAS number 2034245-30-0, specifically identified as 1-(3-chloro-2-methylbenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane, represents a significant advancement in chemical biology. Its unique structure and promising biological activity make it a valuable tool for researchers developing new drugs. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing some of humanity's most pressing health challenges.